Cas no 1772252-33-1 (methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate)
methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate
- 1772252-33-1
- methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate
- EN300-1455540
-
- Inchi: 1S/C14H25NO2/c1-13(2)5-4-6-14(8-7-13)10-15-9-11(14)12(16)17-3/h11,15H,4-10H2,1-3H3
- InChI Key: ITSWNUXGHAYCKA-UHFFFAOYSA-N
- SMILES: O(C)C(C1CNCC21CCCC(C)(C)CC2)=O
Computed Properties
- Exact Mass: 239.188529040g/mol
- Monoisotopic Mass: 239.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455540-1.0g |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1455540-50mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-100mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-250mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-500mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-1000mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 1000mg |
$1057.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-2500mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-5000mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1455540-10000mg |
methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate |
1772252-33-1 | 10000mg |
$4545.0 | 2023-09-29 |
methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate
Chemical Overview: Methyl 8,8-Dimethyl-2-Azaspiro[4.6]Undecane-4-Carboxylate (CAS No. 1772252-33-1)
The compound methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 1772252-33-1) is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of nitrogen-containing heterocycles, specifically featuring a spiro[4.6]undecane framework with a carboxylate group and two methyl substituents at the 8-position of the ring system. The presence of the nitrogen atom in the azaspiro structure suggests potential applications in pharmaceutical chemistry, particularly in drug design and development.
Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to adopt rigid conformations, which can enhance bioavailability and target specificity. The methyl 8,8-dimethyl substituents in this compound likely contribute to its stability and solubility properties, making it a promising candidate for further exploration in drug discovery pipelines.
From a structural perspective, the spiro[4.6]undecane framework is characterized by two fused rings: a four-membered ring and a six-membered ring sharing a single atom (the spiro atom). This unique arrangement creates steric hindrance around the nitrogen atom, potentially influencing its reactivity and interactions with biological targets such as enzymes or receptors.
Research into similar compounds has demonstrated that spirocyclic structures can exhibit potent pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial effects. For instance, studies published in *Journal of Medicinal Chemistry* have shown that nitrogen-containing spirocyclic compounds can act as inhibitors of key enzymes involved in inflammatory pathways, suggesting that methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate may have similar therapeutic potential.
The carboxylate group at the 4-position of the spiro ring introduces additional functional diversity to this compound. This group can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity in biological systems. Furthermore, the methylation of this group (as indicated by "methyl" in the name) likely enhances its chemical stability and reduces potential side reactions during synthesis or biological assays.
In terms of synthesis, this compound is likely prepared through multi-step organic reactions involving ring-forming techniques such as intramolecular cyclization or coupling reactions. The construction of spirocyclic frameworks often requires precise control over reaction conditions to achieve high yields and selectivity for the desired product.
From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry are essential for confirming the structure of methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate. These methods provide detailed insights into the connectivity and stereochemistry of the molecule's atoms, ensuring accurate characterization for further research.
In conclusion, methyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 1772252-33-1) represents an intriguing example of a nitrogen-containing spirocyclic compound with potential applications in drug discovery and development. Its unique structural features and functional groups make it an attractive target for further investigation into its pharmacological properties and therapeutic applications.
1772252-33-1 (methyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)